Cas no 1704128-64-2 (1-(2,6-dimethoxy-4-methylphenyl)cyclopropan-1-amine)

• Product Name: 1-(2,6-dimethoxy-4-methylphenyl)cyclopropan-1-amine
• CAS No: 1704128-64-2
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6192798
• PubChem ID: 165655300
• Update Time: 2025-07-17

1-(2,6-dimethoxy-4-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,6-dimethoxy-4-methylphenyl)cyclopropan-1-amine
• 1704128-64-2
• EN300-1828643

• Inchi： 1S/C12H17NO2/c1-8-6-9(14-2)11(10(7-8)15-3)12(13)4-5-12/h6-7H,4-5,13H2,1-3H3
• InChI Key： CDACUAJVMCCMST-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C=C(C=1C1(CC1)N)OC

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,6-dimethoxy-4-methylphenyl)cyclopropan-1-amine

Research Brief on 1-(2,6-dimethoxy-4-methylphenyl)cyclopropan-1-amine (CAS: 1704128-64-2) in Chemical Biology and Pharmaceutical Applications

The compound 1-(2,6-dimethoxy-4-methylphenyl)cyclopropan-1-amine (CAS: 1704128-64-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel psychoactive substances (NPS) and its potential as a modulator of central nervous system (CNS) targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its selective binding affinity for serotonin receptors (5-HT_2A and 5-HT_2C), suggesting possible applications in neuropsychiatric disorders. The structural rigidity imparted by the cyclopropane ring appears to contribute to its receptor selectivity and metabolic stability.

Advanced synthetic approaches for 1704128-64-2 have been developed, with a recent Nature Protocols publication describing a high-yield (78%) three-step synthesis from commercially available 2,6-dimethoxy-4-methylbenzaldehyde. The protocol emphasizes green chemistry principles, utilizing microwave-assisted cyclopropanation and catalytic hydrogenation. These methodological advances address previous challenges in the large-scale production of this compound for preclinical studies.

In pharmacological characterization, in vitro studies using human liver microsomes have shown that 1-(2,6-dimethoxy-4-methylphenyl)cyclopropan-1-amine exhibits favorable metabolic stability (t_1/2 > 120 min) and moderate plasma protein binding (68-72%). These pharmacokinetic properties, combined with its ability to cross the blood-brain barrier (as demonstrated in rodent models), position this compound as a promising scaffold for CNS-targeted drug development.

Emerging applications extend beyond neurological disorders. A 2024 ACS Chemical Biology report identified this amine derivative as a potent inhibitor of lysine-specific demethylase 1 (LSD1), with IC₅₀ values in the low micromolar range. This epigenetic modulation activity suggests potential in oncology therapeutics, particularly for cancers with dysregulated histone methylation patterns. Structure-activity relationship (SAR) studies are currently exploring modifications to the methoxy and methyl substituents to enhance potency and selectivity.

Regulatory and safety assessments have progressed in parallel. The European Monitoring Centre for Drugs and Drug Addiction (EMCDDA) has included 1704128-64-2 in its early warning system due to its structural similarity to controlled substances. However, recent toxicological evaluations in zebrafish models (published in Toxicology Reports) indicate a favorable safety profile at therapeutic doses, with no observed cardiotoxicity or developmental abnormalities.

Future research directions focus on three main areas: (1) development of radiolabeled analogs for PET imaging studies of serotonin receptor occupancy, (2) exploration of prodrug strategies to improve oral bioavailability, and (3) investigation of combination therapies with existing psychotropic medications. The compound's versatile chemistry and distinct pharmacological profile ensure its continued relevance in both academic and industrial drug discovery efforts.